Cas no 1159734-88-9 (1-(Pyrimidin-4-yl)cyclopropan-1-amine dihydrochloride)

• Product Name: 1-(Pyrimidin-4-yl)cyclopropan-1-amine dihydrochloride
• CAS No: 1159734-88-9
• MF: C₇H₁₁Cl₂N₃
• MW: 208.088339090347
• CID: 6490687
• PubChem ID: 67391014
• Update Time: 2025-08-05

1-(Pyrimidin-4-yl)cyclopropan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1159734-88-9
• SCHEMBL2394676
• 1-(pyrimidin-4-yl)cyclopropan-1-amine dihydrochloride
• EN300-37374494
• 1-(Pyrimidin-4-yl)cyclopropan-1-amine dihydrochloride

• Inchi： 1S/C7H9N3.2ClH/c8-7(2-3-7)6-1-4-9-5-10-6;;/h1,4-5H,2-3,8H2;2*1H
• InChI Key： ZMXQMZKVBFKNPD-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1(C2C=CN=CN=2)CC1

Computed Properties

• Exact Mass: 207.0330028g/mol
• Monoisotopic Mass: 207.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(Pyrimidin-4-yl)cyclopropan-1-amine dihydrochloride

Professional Introduction to 1-(Pyrimidin-4-yl)cyclopropan-1-amine dihydrochloride (CAS No. 1159734-88-9)

1-(Pyrimidin-4-yl)cyclopropan-1-amine dihydrochloride, with the CAS number 1159734-88-9, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The pyrimidine moiety, a key pharmacophore in many bioactive molecules, is integrated into a cyclopropane ring, which is known for its rigidity and ability to enhance binding affinity. This combination of structural features makes it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of 1-(Pyrimidin-4-yl)cyclopropan-1-amine dihydrochloride consists of a cyclopropane ring substituted with an amine group at the 1-position and a pyrimidine ring at the 4-position. The presence of the amine group not only provides a site for further functionalization but also suggests potential interactions with biological targets such as enzymes and receptors. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for pharmaceutical applications.

In recent years, there has been growing interest in the development of novel compounds that incorporate both cyclopropane and pyrimidine moieties. These structural elements have shown promise in various biological assays, including antiviral, anticancer, and anti-inflammatory activities. For instance, studies have demonstrated that cyclopropane-containing compounds can disrupt protein-protein interactions by inducing conformational changes in target proteins. Similarly, pyrimidine derivatives are well-known for their ability to interact with nucleic acids and enzymes, making them valuable in the design of therapeutic agents.

The synthesis of 1-(Pyrimidin-4-yl)cyclopropan-1-amine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the pyrimidine ring typically involves condensation reactions, while the cyclopropane ring can be formed through cyclization or other ring-closing reactions. The final step often involves salt formation to improve the compound's handling properties. Advanced synthetic techniques such as transition metal catalysis have been employed to enhance reaction efficiency and selectivity.

One of the most compelling aspects of 1-(Pyrimidin-4-yl)cyclopropan-1-amine dihydrochloride is its potential as a lead compound for drug discovery. Preclinical studies have shown that derivatives of this compound exhibit interesting biological activities that warrant further exploration. For example, research has indicated that certain pyrimidine-cyclopropane hybrids can inhibit specific enzymes involved in cancer cell proliferation. Additionally, their ability to modulate protein interactions may make them useful in treating inflammatory diseases.

The pharmacokinetic properties of 1-(Pyrimidin-4-yl)cyclopropan-1-amine dihydrochloride are also an important consideration in its development as a therapeutic agent. Studies have begun to investigate its absorption, distribution, metabolism, and excretion (ADME) profiles. Initial findings suggest that the compound has reasonable oral bioavailability and moderate metabolic stability, which are favorable characteristics for drug candidates. However, further studies are needed to fully understand its pharmacokinetic behavior and identify any potential liabilities.

In conclusion, 1-(Pyrimidin-4-yl)cyclopropan-1-amine dihydrochloride represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further research and development. As our understanding of its properties grows, so too does the likelihood that it will play a significant role in the discovery and development of new therapeutic agents.